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Compound of Interest

Compound Name: Ravidasvir hydrochloride

Cat. No.: B610419 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of Ravidasvir hydrochloride, a potent antiviral compound. Adherence to these protocols is

critical for ensuring laboratory personnel safety and maintaining regulatory compliance.

Ravidasvir hydrochloride is an inhibitor of the hepatitis C virus (HCV) non-structural protein

5A (NS5A) and requires careful management in a laboratory setting.

Hazard Identification and Safety Summary
Ravidasvir hydrochloride is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[1][2]

Causes skin irritation (Skin corrosion/irritation - Category 2)[1][2]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)[1][2]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation - Category 3)[1][2]

Currently, there are no established occupational exposure limit values for Ravidasvir
hydrochloride.[1] Therefore, a conservative approach to handling, focused on minimizing all

potential routes of exposure, is imperative.
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Personal Protective Equipment (PPE)
Consistent and correct use of appropriate PPE is the primary defense against exposure to

Ravidasvir hydrochloride.

PPE Category Item Specification Purpose

Eye Protection Safety Goggles

Chemical splash

goggles with side-

shields

Protects eyes from

dust particles and

splashes.

Hand Protection Protective Gloves

Chemically resistant,

disposable gloves

(e.g., nitrile)

Prevents skin contact

with the compound.

Body Protection Lab Coat

Disposable, long-

sleeved, impervious

clothing

Protects skin and

personal clothing from

contamination.[1]

Respiratory Protection Respirator

A NIOSH-approved

N95 or higher-rated

respirator

Prevents inhalation of

aerosolized powder,

especially when

handling the solid

form.

Operational Plan: Step-by-Step Handling Protocol
All procedures involving Ravidasvir hydrochloride should be performed in a designated and

controlled area, such as a chemical fume hood or a biological safety cabinet, to contain any

airborne particles.

1. Preparation:

Don all required PPE before entering the designated handling area.
Ensure the chemical fume hood or biological safety cabinet is functioning correctly.
Assemble all necessary equipment and reagents.
Wipe down the work surface with a suitable disinfectant before and after use.

2. Weighing (for solid form):
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Perform all weighing operations within the containment of a chemical fume hood.
Use a dedicated analytical balance or place a protective cover on the balance pan.
Carefully weigh the desired amount of Ravidasvir hydrochloride powder into a tared,
sealed container to minimize dust generation.

3. Solution Preparation:

Add the solvent to the container with the weighed powder within the fume hood.
Tightly cap the container and mix by vortexing or gentle agitation until the solid is completely
dissolved.
Clearly label the container with the compound name, concentration, solvent, date, and your
initials.

4. Storage:

Store stock solutions in clearly labeled, sealed containers.
To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller volumes for
single-use.
Follow the recommended storage conditions outlined in the table below.

5. Post-Handling Decontamination:

Wipe down all surfaces and equipment used with 70% ethanol or another appropriate
laboratory disinfectant.
Dispose of all contaminated materials as outlined in the disposal plan.
Remove PPE in the correct order to prevent self-contamination (e.g., outer gloves, lab coat,
inner gloves).
Wash hands thoroughly with soap and water after removing all PPE.

Physicochemical and Storage Data

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b610419?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Source

Molecular Formula C₄₂H₅₂Cl₂N₈O₆ [1]

CAS Number 1303533-81-4 [1]

Solubility
DMF: 5 mg/mlDMSO: 5

mg/mlEthanol: 1 mg/ml

Storage of Solid
Store at 4°C, sealed away

from moisture.
[2]

Storage of Solutions

-80°C for 6 months-20°C for 1

month(Sealed storage, away

from moisture)

[3]

Emergency Procedures
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Situation Action

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting upper and

lower eyelids. Seek immediate medical

attention.[1]

Skin Contact

Immediately wash skin with plenty of soap and

water. Remove contaminated clothing and

shoes. Seek medical attention if irritation

persists.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen or artificial respiration.

Seek immediate medical attention.[1]

Ingestion
Do NOT induce vomiting. Wash out mouth with

water. Seek immediate medical attention.[1]

Spill

Evacuate the area. Wear full PPE, including

respiratory protection. Absorb liquid spills with

an inert material (e.g., diatomite). For solid

spills, carefully scoop the material into a

hazardous waste container, avoiding dust

generation. Decontaminate the spill area with

alcohol and dispose of all cleanup materials as

hazardous waste.[1]

Disposal Plan
Proper disposal of Ravidasvir hydrochloride and all contaminated materials is essential to

prevent environmental contamination and accidental exposure. All waste must be treated as

hazardous waste and disposed of through a licensed hazardous waste disposal service in

accordance with local, state, and federal regulations.
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Waste Type Container Disposal Procedure

Solid Waste

Labeled, sealed, puncture-

resistant hazardous waste

container

Includes unused powder,

contaminated gloves, lab

coats, pipette tips, and

weighing papers.

Liquid Waste
Labeled, sealed, leak-proof

hazardous waste container

Includes unused stock

solutions and contaminated

solvents. Do not pour down the

drain.

Sharps
Puncture-resistant sharps

container

Includes needles and syringes

if used for solution transfer.

Experimental Workflow for Safe Handling
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1. Preparation
(Don PPE, Prepare Workspace)

2. Weighing (Solid)
(In Fume Hood)

Proceed

3. Dissolution
(In Fume Hood)

Proceed

4. Experimental Use

Use Solution 5. Storage
(Aliquot & Freeze)

Store Solution

6. Decontamination
(Clean Workspace & Equipment)

After Use

Retrieve for Use

7. Waste Disposal
(Segregate Hazardous Waste)

Collect Waste

8. Doff PPE & Wash Hands

Final Step

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ravidasvir hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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